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Compound of Interest

Compound Name: 9(2)-Tetradecenoyl chloride

Cat. No.: B8262219

Essential Safety and Handling Guide for 9(Z)-
Tetradecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 9(Z)-Tetradecenoyl chloride (CAS No. 95548-25-7). Adherence to these
procedures is essential to ensure personal safety and maintain a secure laboratory
environment. 9(Z)-Tetradecenoyl chloride is a corrosive and moisture-sensitive acyl chloride
that can cause severe skin burns and eye damage.[1][2] It reacts with water to release toxic
hydrogen chloride gas.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against the hazards associated with
9(Z)-Tetradecenoyl chloride. The following table summarizes the required PPE for handling
this substance.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical splash goggles and
a full-face shield.[4][5][6][7]

To protect against splashes of
the corrosive liquid and

irritating vapors.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[4][8]

To prevent direct skin contact

and chemical burns.

Body Protection

Chemical-resistant lab coat or
apron.[4][5][8]

To protect skin and personal
clothing from spills and

splashes.

Footwear

Closed-toe shoes.[8]

To protect feet from potential

spills.

Respiratory Protection

Use in a certified chemical
fume hood.[6] A respirator may
be necessary for large
guantities or inadequate

ventilation.[5]

To avoid inhalation of corrosive

and irritating vapors.

Handling and Storage Procedures

Proper operational procedures are critical to minimize risk. The following workflow outlines the

key steps for safe handling and storage.
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Caption: Workflow for Handling 9(Z)-Tetradecenoyl Chloride.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b8262219?utm_src=pdf-body-img
https://www.benchchem.com/product/b8262219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8262219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Storage Requirements:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Protect from moisture to prevent reaction and degradation.[3]

Store away from incompatible materials such as water, strong bases, alcohols, and amines.

[3]

Never store corrosive liquids above eye level.[6][8]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation Immediate Action

Immediately remove contaminated clothing.[1]
. [6] Flush the affected skin with large amounts of
Skin Contact ] ] ]
water for at least 15 minutes.[6] Seek immediate

medical attention.[3][9]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

Eye Contact open.[3][6] Remove contact lenses if present
and easy to do.[1] Seek immediate medical
attention.[1][9]

Move the individual to fresh air.[1][3] If breathing
Inhalation has stopped, provide artificial respiration.[9]

Seek immediate medical attention.[1]

Do NOT induce vomiting.[1][3] Rinse mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.[1][10]
Evacuate the area.[9] Absorb the spill with a dry,
inert material such as sand or vermiculite.[9] Do
Spill not use water.[9] Collect the absorbed material

into a sealed container for hazardous waste

disposal.[9] Ventilate the area.[9]
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Disposal Plan

All waste containing 9(Z)-Tetradecenoyl chloride must be treated as hazardous waste.
Operational Disposal:

e Quenching: Unused or residual 9(Z)-Tetradecenoyl chloride can be cautiously quenched by
slowly adding it to a stirred, cooled solution of sodium bicarbonate or by adding it to an
alcohol like methanol or ethanol to form the less reactive ester.[11] This should be done in a
fume hood.

e Collection: Collect all contaminated materials (e.g., absorbent pads, gloves, disposable
labware) in a designated, properly labeled, and sealed hazardous waste container.[9]

Final Disposal:

» Dispose of the hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[9]

e Do not dispose of 9(Z)-Tetradecenoyl chloride down the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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